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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A specific Safety Data Sheet (SDS) for 2-
Methylhexanamide is not readily available. Therefore, the information presented herein is a

compilation of data from publicly available sources for 2-Methylhexanamide and structurally

similar aliphatic amides. All personnel handling this chemical should exercise caution and

adhere to established laboratory safety protocols.

Chemical and Physical Properties
2-Methylhexanamide is a simple branched-chain aliphatic amide. Its physical and chemical

properties, as computed by PubChem, are summarized below.
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Property Value Source

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.20 g/mol [1]

IUPAC Name 2-methylhexanamide [1]

CAS Number 20923-63-1 [1]

Computed XLogP3 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 4 [1]

Exact Mass 129.115364102 g/mol [1]

Monoisotopic Mass 129.115364102 g/mol [1]

Topological Polar Surface Area 43.1 Å² [1]

Heavy Atom Count 9 [1]

Hazard Identification and GHS Classification
A definitive Globally Harmonized System (GHS) classification for 2-Methylhexanamide is not

available. However, based on the general hazards associated with aliphatic amides, the

following classifications should be considered as a precautionary measure.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 5 May be harmful if swallowed

Acute Toxicity, Dermal Category 5
May be harmful in contact with

skin

Acute Toxicity, Inhalation Category 5 May be harmful if inhaled

Skin Corrosion/Irritation Not Classified
Based on general information

for aliphatic amides

Serious Eye Damage/Irritation Not Classified
Based on general information

for aliphatic amides

Signal Word: WARNING[2]

Precautionary Statements:[2]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Toxicological Information
Specific toxicological data for 2-Methylhexanamide is not available. The following information

is based on general knowledge of aliphatic amides and should be used as a guideline for safe

handling.
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Endpoint Result Species Route Source

Acute Toxicity No data available - - -

Skin

Corrosion/Irritatio

n

Expected to be

non-irritating to

mildly irritating

- Dermal [2]

Serious Eye

Damage/Irritation

Expected to be

non-irritating to

mildly irritating

- Ocular [2]

Respiratory or

Skin

Sensitization

No data available

to suggest

sensitization

potential

- - -

Germ Cell

Mutagenicity
No data available - - -

Carcinogenicity
Not classified as

a carcinogen
- - -

Reproductive

Toxicity
No data available - - -

Specific Target

Organ Toxicity

(Single

Exposure)

No data available - - -

Specific Target

Organ Toxicity

(Repeated

Exposure)

No data available - - -

Aspiration

Hazard
No data available - - -

Experimental Protocols
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As no specific experimental safety studies for 2-Methylhexanamide were found, this section

outlines a general protocol for the safe handling of a fine chemical powder in a laboratory

setting.

Protocol: General Safe Handling of a Fine Chemical Powder

Risk Assessment: Before handling, conduct a thorough risk assessment. Review all available

safety information, including this guide and any information from the supplier. Consider the

quantity of substance to be handled and the nature of the procedure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves

for any signs of degradation before use.

Body Protection: Wear a laboratory coat. For larger quantities or procedures with a higher

risk of spillage, consider a chemical-resistant apron.

Respiratory Protection: Handle in a well-ventilated area. If dust is likely to be generated,

use a fume hood or a certified respirator.

Handling:

Avoid generating dust. Use techniques such as gentle scooping or weighing on a tared

container within a fume hood.

Avoid contact with skin and eyes.

Do not inhale dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.

Storage:
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Store in a tightly closed, properly labeled container.

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.[3]

Disposal:

Dispose of waste in accordance with all applicable local, state, and federal regulations. Do

not dispose of down the drain.

Visualizations
The following diagrams illustrate key safety and handling workflows relevant to working with 2-
Methylhexanamide.
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Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Caption: Chemical Spill Response Workflow.
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Routes of Exposure

Immediate Actions

Exposure

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
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Click to download full resolution via product page

Caption: First Aid Decision Logic for Chemical Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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